Cas no 2098001-73-9 (6-ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride)

• Product Name: 6-ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride
• CAS No: 2098001-73-9
• MF: C₁₀H₁₇Cl₂FN₄
• MW: 283.173183202744
• CID: 5727176
• PubChem ID: 92131014
• Update Time: 2025-05-19

6-ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-5-fluoro-N-pyrrolidin-3-ylpyrimidin-4-amine;dihydrochloride
• AKOS026748108
• 6-ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride
• 2098001-73-9
• F2167-4030

• Inchi： 1S/C10H15FN4.2ClH/c1-2-8-9(11)10(14-6-13-8)15-7-3-4-12-5-7;;/h6-7,12H,2-5H2,1H3,(H,13,14,15);2*1H
• InChI Key： FIODMQCYCKBNSN-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1=C(CC)N=CN=C1NC1CNCC1

Computed Properties

• Exact Mass: 282.0814301g/mol
• Monoisotopic Mass: 282.0814301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 6-ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride

6-Ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride: A Comprehensive Overview

The compound 6-Ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride, identified by the CAS number CAS No. 2098001-73-9, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure, comprising a pyrimidine ring with substituents at positions 4, 5, and 6, along with a pyrrolidine group, makes it a unique subject of study in medicinal chemistry and pharmacology.

Recent advancements in the synthesis of 6-Ethyl-5-fluoro-N-(pyrrolidin-3-yl)pyrimidin-4-amine dihydrochloride have been reported in several scientific journals, highlighting its potential as a lead compound for drug development. Researchers have focused on optimizing the synthetic pathways to enhance yield and purity, ensuring scalability for potential large-scale production. The incorporation of the fluorine atom at position 5 has been shown to significantly influence the compound's pharmacokinetic properties, including improved solubility and bioavailability.

The biological activity of this compound has been extensively studied, particularly its role as a modulator of kinase activity. Kinases are critical enzymes involved in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preclinical studies have demonstrated that 6-Ethyl-5-fluoro-N-(pyrrolidin-3-yli)pyrimidin4-amine dihydrochloride exhibits potent inhibitory effects on specific kinase targets, making it a promising candidate for therapeutic intervention.

In addition to its enzymatic activity, the compound's ability to penetrate cellular membranes efficiently has been a focal point of recent investigations. The presence of the ethyl group at position 6 and the pyrrolidine moiety at position 4 contributes to its lipophilic nature, facilitating its transport across lipid bilayers. This property is crucial for drugs targeting intracellular pathogens or diseases where membrane permeability is a limiting factor.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the spatial arrangement of substituents on the pyrimidine ring plays a pivotal role in determining its binding affinity to target proteins. These insights have guided researchers in designing analogs with improved potency and selectivity.

Moreover, the environmental impact of synthesizing and using this compound has been considered in recent studies. Green chemistry principles have been applied to develop eco-friendly synthesis routes, reducing waste generation and minimizing the use of hazardous reagents. Such approaches align with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, CAS No. 2098001739, or 6-Ethyl5fluoroN(pyrrolidin3yli)pyrimidin4-amine dihydrochloride, represents a cutting-edge molecule with immense potential across multiple domains. Its unique structure, combined with advancements in synthesis and biological characterization, positions it as a valuable asset in contemporary drug discovery pipelines. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.